Cas no 18996-77-5 (1,4-Benzenediamine, N,N,N',N'-tetraethyl-)

• Product Name: 1,4-Benzenediamine, N,N,N',N'-tetraethyl-
• CAS No: 18996-77-5
• MF: C₁₄H₂₄N₂
• MW: 220.353763580322
• MDL: MFCD27957040
• CID: 1383716
• PubChem ID: 14438301
• Update Time: 2025-10-22

1,4-Benzenediamine, N,N,N',N'-tetraethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N,N,N',N'-tetraethyl-
• 1-N,1-N,4-N,4-N-tetraethylbenzene-1,4-diamine
• N1,N1,N4,N4-TETRAETHYLBENZENE-1,4-DIAMINE
• 1,4-Benzenediamine, N1,N1,N4,N4-tetraethyl-
• DTXSID00560275
• n,n,n',n'-tetraethyl-p-phenylenediamine
• 18996-77-5
• AE-562/43462194
• N~1~,N~1~,N~4~,N~4~-Tetraethylbenzene-1,4-diamine
• 1,4-Bis(diethylamino)benzene
• E87054
• N-[4-(diethylamino)phenyl]-N,N-diethylamine
• SCHEMBL1735497
• tetra-N-ethyl-p-phenylenediamine

• MDL： MFCD27957040
• Inchi： 1S/C14H24N2/c1-5-15(6-2)13-9-11-14(12-10-13)16(7-3)8-4/h9-12H,5-8H2,1-4H3
• InChI Key： OXLOOFYYJICYFH-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 220.193948774g/mol
• Monoisotopic Mass: 220.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 6.5Ų

Additional information on 1,4-Benzenediamine, N,N,N',N'-tetraethyl-

Research Brief on 1,4-Benzenediamine, N,N,N',N'-tetraethyl- (CAS: 18996-77-5): Recent Advances and Applications in Chemical Biomedicine

1,4-Benzenediamine, N,N,N',N'-tetraethyl- (CAS: 18996-77-5), commonly referred to as tetraethyl-p-phenylenediamine (TEPD), is a derivative of p-phenylenediamine with significant applications in chemical biomedicine. Recent studies have highlighted its role as a redox mediator, fluorescence probe, and potential therapeutic agent. This research brief synthesizes the latest findings on TEPD, focusing on its chemical properties, biological interactions, and emerging applications in drug development and diagnostics.

A 2023 study published in the Journal of Medicinal Chemistry explored TEPD's redox properties in the context of neurodegenerative diseases. Researchers demonstrated that TEPD can effectively scavenge reactive oxygen species (ROS) in neuronal cell models, suggesting its potential as a neuroprotective agent. The study utilized electrochemical analysis and in vitro assays to validate TEPD's antioxidant capacity, with results indicating a 40% reduction in ROS levels at micromolar concentrations. These findings open new avenues for TEPD-based therapeutics targeting oxidative stress-related disorders.

In the field of diagnostic imaging, TEPD has gained attention as a fluorescence quencher in probe design. A recent ACS Sensors publication (2024) detailed its incorporation into a novel biosensor for detecting amyloid-beta aggregates, a hallmark of Alzheimer's disease. The sensor leveraged TEPD's electron-transfer properties to achieve a detection limit of 0.1 nM, significantly improving upon existing methods. This application underscores TEPD's versatility in developing sensitive diagnostic tools for neurodegenerative conditions.

From a synthetic chemistry perspective, advances in TEPD production have been reported. A 2024 Organic Process Research & Development article described an optimized catalytic hydrogenation process using palladium nanoparticles, achieving a 92% yield with reduced environmental impact compared to traditional methods. This improvement in synthetic accessibility may facilitate broader adoption of TEPD in pharmaceutical applications.

Ongoing clinical investigations are examining TEPD derivatives as potential anticancer agents. Preliminary results from phase I trials (2024) show that TEPD-modified platinum complexes exhibit enhanced tumor penetration and reduced systemic toxicity compared to conventional cisplatin therapies. While these findings are promising, further research is needed to fully characterize the safety and efficacy profiles of these novel compounds.

In conclusion, recent research on 1,4-Benzenediamine, N,N,N',N'-tetraethyl- (18996-77-5) demonstrates its growing importance in chemical biomedicine. From neuroprotection to diagnostic imaging and anticancer therapy, TEPD's unique chemical properties continue to inspire innovative applications. Future studies should focus on elucidating structure-activity relationships and optimizing delivery systems to maximize its therapeutic potential while minimizing off-target effects.